1-[(5-amino-4-cyano-3-methyl-2-thienyl)carbonyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(5-amino-4-cyano-3-methylthiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H16N4O2S/c1-7-9(6-14)12(16)20-10(7)13(19)17-4-2-8(3-5-17)11(15)18/h8H,2-5,16H2,1H3,(H2,15,18)
• InChI Key: RWVILMNDGLHUTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)N)C(=O)N2CCC(CC2)C(=O)N
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

1-[(5-amino-4-cyano-3-methyl-2-thienyl)carbonyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as AMPTP and is a potent inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is responsible for the conversion of tryptophan to serotonin, a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. Inhibition of TPH by AMPTP has been shown to have several physiological and biochemical effects, making it an attractive target for scientific research.

Mechanism of Action

AMPTP acts as a competitive inhibitor of 1-[(5-amino-4-cyano-3-methyl-2-thienyl)carbonyl]-4-piperidinecarboxamide, binding to the active site of the enzyme and preventing the conversion of tryptophan to serotonin. This results in a decrease in serotonin levels in the brain, leading to changes in mood, appetite, and sleep patterns.
Biochemical and Physiological Effects:
In addition to its effects on serotonin levels, AMPTP has been shown to have several other biochemical and physiological effects. These include changes in dopamine and norepinephrine levels, alterations in glucose metabolism, and effects on the hypothalamic-pituitary-adrenal (HPA) axis. These effects make AMPTP a valuable tool for studying the complex interplay between neurotransmitters, hormones, and behavior.

Advantages and Limitations for Lab Experiments

AMPTP has several advantages as a research tool, including its high potency and specificity for 1-[(5-amino-4-cyano-3-methyl-2-thienyl)carbonyl]-4-piperidinecarboxamide inhibition. However, it also has several limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and use.

Future Directions

There are several future directions for research involving AMPTP. One area of interest is the development of more potent and selective 1-[(5-amino-4-cyano-3-methyl-2-thienyl)carbonyl]-4-piperidinecarboxamide inhibitors for use in clinical settings. Another area of interest is the use of AMPTP as a tool for studying the role of serotonin in various physiological and pathological processes. Finally, there is growing interest in the use of AMPTP as a potential therapeutic agent for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of AMPTP involves the reaction of 2-acetylthiophene with methylamine and cyanogen bromide to form 5-amino-4-cyano-3-methyl-2-thienylacetonitrile. This compound is then reacted with piperidinecarboxylic acid to form 1-[(5-amino-4-cyano-3-methyl-2-thienyl)carbonyl]-4-piperidinecarboxamide. The synthesis of AMPTP is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

AMPTP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. Several studies have shown that inhibition of 1-[(5-amino-4-cyano-3-methyl-2-thienyl)carbonyl]-4-piperidinecarboxamide by AMPTP can reduce serotonin levels in the brain, leading to a decrease in depressive and anxiety-like behaviors. AMPTP has also been shown to have potential applications in the treatment of addiction and obesity.